Cas no 2034587-36-3 (N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide)

• Product Name: N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide
• CAS No: 2034587-36-3
• MF: C₁₄H₁₅NOS₂
• MW: 277.405000925064
• CID: 6447835
• PubChem ID: 121016511
• Update Time: 2025-05-19

N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide
• N-(1-thiophen-2-ylcyclopentyl)thiophene-2-carboxamide
• 2034587-36-3
• CHEMBL4992406
• AKOS026687095
• N-(1-(thiophen-2-yl)cyclopentyl)thiophene-2-carboxamide
• N-[1-(thiophen-2-yl)cyclopentyl]thiophene-2-carboxamide
• F6204-0410

• Inchi： 1S/C14H15NOS2/c16-13(11-5-3-9-17-11)15-14(7-1-2-8-14)12-6-4-10-18-12/h3-6,9-10H,1-2,7-8H2,(H,15,16)
• InChI Key： DDQWWBRCAMNFFP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CCCC1)NC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 277.05950645g/mol
• Monoisotopic Mass: 277.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.6Ų

Additional information on N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide

Professional Introduction to N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide (CAS No. 2034587-36-3)

N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide) (CAS No. 2034587-36-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular architecture, combines elements of thiophene and cyclopentane rings, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide) exhibits a unique blend of aromatic and heterocyclic functionalities, which are known to play a crucial role in modulating biological activities. The presence of thiophene rings, particularly the thiophen-2-yl moiety, suggests potential interactions with biological targets such as enzymes and receptors. These interactions are often pivotal in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide) falls within this category and has been the subject of several studies aimed at elucidating its potential biological effects. The compound's dual thiophene scaffold provides a rich framework for chemical modifications, enabling the synthesis of derivatives with tailored pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide) is its structural similarity to known bioactive molecules. This similarity has prompted researchers to investigate its potential as a lead compound for the development of new drugs. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable asset in the quest for novel therapeutic interventions.

The synthesis of N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of thiophene derivatives, followed by cyclopentane ring integration and subsequent carboxamide formation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular structure with high precision.

From a computational chemistry perspective, N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide) has been subjected to extensive molecular modeling studies. These studies aim to predict its binding affinity to biological targets and understand the mechanisms underlying its potential biological activity. Computational approaches have revealed that the compound's unique scaffold interacts favorably with certain protein targets, suggesting its potential as an inhibitor or modulator.

In vitro experiments have been conducted to evaluate the biological activity of N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide). These studies have shown promising results in terms of enzyme inhibition and receptor binding affinity. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of N-1-(thiophen-2-yl)cyclopentylthiophene-2-carboxamide) are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to study these properties in detail.

The future prospects for N-1-(thiophen-2-y lcyclopentylthiophene - 2 - carboxamide) are promising, with several ongoing research projects aimed at further elucidating its biological activity and developing novel derivatives. The compound's unique structural features make it an attractive candidate for drug discovery efforts targeting various diseases. As research continues to advance, it is expected that more insights into the pharmacological properties of this compound will be uncovered.

In conclusion, N - 1 - (< strong > thi ophen - 2 - yl ) cyclo p ent yl thi oph ene - 2 - ca rbox am ide strong > ( CAS No . 2034587 - 36 - 3 ) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research . Its unique molecular architecture and promising preclinical data make it a valuable asset in the development of novel therapeutic agents . Further research is warranted to fully explore its therapeutic applications and optimize its pharmacological properties.